Cas no 17575-26-7 (4,5,7-Trihydroxy-2H-chromen-2-one)

4,5,7-Trihydroxy-2H-chromen-2-one Properties

Names and Identifiers

• 4,5,7-Trihydroxy-2H-chromen-2-one
• 2,5,7-Trihydroxychromen-4-one
• 4,5,7-trihydroxychromen-2-one
• 4,5,7-TRIHYDROXYCOUMARIN
• 2H-1-Benzopyran-2-one,4,5,7-trihydroxy
• 4,5,7-trihydroxy-chromen-2-one
• 4,5,7-trihydroxy-coumarin
• 4,5,7-Trihydroxy-cumarin
• Coumarin,4,5,7-trihydroxy
• 4,5,7-trihydroxy-coumari
• 4,5-7-trihydroxy-2h-1-benzopyran-2-on
• Z1198158363
• C9H6O5
• A812112
• CHEMBL2006766
• NSC-115528
• YQB3NZR7WI
• BRN 0384233
• NSC115528
• NCI60_000347
• NSC 115528
• Coumarin, 4,5,7-trihydroxy-
• 5-18-04-00327 (Beilstein Handbook Reference)
• EN300-121029
• 17575-26-7
• CS-0224802
• UNII-YQB3NZR7WI
• AI3-38418
• 4,5,7-Trihydroxycoumarin
• SCHEMBL536984
• AKOS005258621
• 2H-1-Benzopyran-2-one, 4,5,7-trihydroxy-
• 2H-1-Benzopyran-2-one, 4,5-7-trihydroxy-
• FT-0706995
• 4,5,7-Trihydroxy-2H-1-benzopyran-2-one
• AR-683/43306491
• DTXSID20170017
• +Expand

• InChIKey： HPNWGYCBCHLEMW-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6O5/c10-4-1-5(11)9-6(12)3-8(13)14-7(9)2-4/h1-3,10-12H
• SMILES： OC1C2C(=CC(O)=CC=2O)OC(=O)C=1

Computed Properties

• Exact Mass: 194.02200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 194.022
• Heavy Atom Count: 14
• Complexity: 285
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: 33
• Surface Charge: 0
• Topological Polar Surface Area: 87A^2

Experimental Properties

• LogP: 0.90980
• PSA: 90.90000
• Refractive Index: 1.767
• Boiling Point: 443.9°Cat760mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 188.4°C
• Density: 1.782

4,5,7-Trihydroxy-2H-chromen-2-one Security Information

• Safety Instruction： 26-36
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning

4,5,7-Trihydroxy-2H-chromen-2-one Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%